![molecular formula C18H26ClN3O3S B4658981 1-({1-[(4-chlorobenzyl)sulfonyl]-4-piperidinyl}carbonyl)-4-methylpiperazine](/img/structure/B4658981.png)
1-({1-[(4-chlorobenzyl)sulfonyl]-4-piperidinyl}carbonyl)-4-methylpiperazine
Overview
Description
1-({1-[(4-chlorobenzyl)sulfonyl]-4-piperidinyl}carbonyl)-4-methylpiperazine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly known as CSP-2503, and it has been extensively studied for its potential therapeutic applications.
Mechanism of Action
CSP-2503 exerts its effects through the modulation of the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is involved in various cellular processes, including calcium signaling, apoptosis, and neurotransmitter release. CSP-2503 acts as a selective sigma-1 receptor agonist, which leads to the activation of downstream signaling pathways. The exact mechanism of action of CSP-2503 is still under investigation, but it is believed to involve the modulation of intracellular calcium levels and the regulation of protein-protein interactions.
Biochemical and Physiological Effects:
CSP-2503 has been shown to have various biochemical and physiological effects. It has been demonstrated to reduce inflammation and oxidative stress in preclinical models of neurodegenerative diseases. CSP-2503 has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, CSP-2503 has been shown to have analgesic effects in various pain models.
Advantages and Limitations for Lab Experiments
One of the main advantages of CSP-2503 is its high selectivity for the sigma-1 receptor. This allows for more precise targeting of the receptor and reduces the potential for off-target effects. CSP-2503 has also been shown to have good pharmacokinetic properties, which makes it suitable for in vivo experiments. However, one of the limitations of CSP-2503 is its low aqueous solubility, which can make it challenging to administer in certain experimental settings.
Future Directions
There are several potential future directions for the study of CSP-2503. One area of interest is the potential use of CSP-2503 in the treatment of neuropathic pain. Further preclinical studies are needed to investigate the efficacy and safety of CSP-2503 in this context. Another potential future direction is the investigation of CSP-2503 as a therapeutic agent for traumatic brain injury. CSP-2503 has been shown to have neuroprotective effects in preclinical models of traumatic brain injury, and further studies are needed to explore its potential clinical applications. Additionally, the role of the sigma-1 receptor in various cellular processes is still not fully understood, and further research is needed to elucidate the molecular mechanisms underlying the effects of CSP-2503.
Scientific Research Applications
CSP-2503 has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective, anti-inflammatory, and analgesic effects in various preclinical models. CSP-2503 has also been investigated for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and traumatic brain injury.
properties
IUPAC Name |
[1-[(4-chlorophenyl)methylsulfonyl]piperidin-4-yl]-(4-methylpiperazin-1-yl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26ClN3O3S/c1-20-10-12-21(13-11-20)18(23)16-6-8-22(9-7-16)26(24,25)14-15-2-4-17(19)5-3-15/h2-5,16H,6-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSQUMMQMMMNXSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)CC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26ClN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.